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Compound of Interest

Compound Name: YAP-TEAD-IN-2

Cat. No.: B14076515 Get Quote

Disclaimer: A specific Safety Data Sheet (SDS) with detailed disposal instructions for YAP-
TEAD-IN-2 is not readily available in the public domain. The following procedures are based on

best practices for the handling and disposal of potent, halogenated organic compounds and

solutions. Researchers must consult their institution's Environmental Health and Safety (EHS)

department for specific guidance and to ensure compliance with local, state, and federal

regulations.

YAP-TEAD-IN-2 is a potent, bioactive small molecule inhibitor.[1][2] Due to its chemical

structure (C25H24ClFN2O4), it is classified as a halogenated organic compound. Proper

handling and disposal are crucial to ensure personnel safety and environmental protection.

Key Safety and Handling Information
The following table summarizes essential information for the safe handling of YAP-TEAD-IN-2.
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Parameter Information

Chemical Classification
Halogenated Organic Compound. Potent Active

Pharmaceutical Ingredient (API).

Personal Protective Equipment (PPE)

Solid (Neat Compound): Full personal protective

equipment is required. This includes a lab coat,

double gloves (check for compatibility with the

compound and any solvents), and safety

glasses with side shields or goggles. Work

should be conducted in a certified chemical

fume hood, ventilated balance safety enclosure,

or glove box to prevent inhalation of the powder.

[3][4][5] In Solution (e.g., in DMSO): A lab coat,

appropriate chemical-resistant gloves, and

safety glasses are mandatory. All handling of the

solution should be performed within a chemical

fume hood.

Engineering Controls

A properly functioning chemical fume hood is

the minimum requirement for handling both the

solid compound and its solutions.[5] For

weighing and handling larger quantities of the

solid, a ventilated enclosure or an isolator/glove

box is recommended to minimize exposure risk.

[3][5][6]

Spill Management Solid Spill: Do not create dust. Gently cover the

spill with an inert absorbent material (e.g.,

vermiculite, sand, or chemical absorbent pads).

Carefully scoop the material into a sealable,

labeled hazardous waste container. Clean the

spill area with a suitable solvent (e.g., ethanol or

acetone), and collect the cleaning materials as

hazardous waste. Liquid Spill (in solvent):

Absorb the spill with inert material. Place the

absorbent material into a sealed, labeled

hazardous waste container.[7] Clean the area
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with an appropriate solvent and collect all

materials for disposal as hazardous waste.

Disposal Protocol for YAP-TEAD-IN-2
This protocol provides a step-by-step guide for the proper disposal of YAP-TEAD-IN-2 in both

solid form and as a solution.

Objective: To safely collect and dispose of YAP-TEAD-IN-2 waste in accordance with general

laboratory safety standards for potent halogenated compounds.

Materials:

Appropriate Personal Protective Equipment (PPE)

Sealable, chemical-resistant hazardous waste container

"Hazardous Waste" labels

Inert absorbent material (for spills)

Designated and properly ventilated Satellite Accumulation Area (SAA) for hazardous

waste[7]

Procedure:

Part 1: Disposal of Solid (Neat) YAP-TEAD-IN-2

Assess the Waste: Collect any unused or expired solid YAP-TEAD-IN-2 in its original

container or a compatible, sealed vial.

Container Labeling:

Affix a "Hazardous Waste" label to the container.

Clearly write the full chemical name: "YAP-TEAD-IN-2".

Indicate the approximate quantity of the compound.

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 8 Tech Support

https://www.benchchem.com/product/b14076515?utm_src=pdf-body
https://www.benchchem.com/product/b14076515?utm_src=pdf-body
https://www.benchchem.com/product/b14076515?utm_src=pdf-body
https://campusoperations.temple.edu/sites/campusoperations/files/documents/EHRS/Waste_Management/Halogenated%20Solvents%20In%20Labs.pdf
https://www.benchchem.com/product/b14076515?utm_src=pdf-body
https://www.benchchem.com/product/b14076515?utm_src=pdf-body
https://www.benchchem.com/product/b14076515?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b14076515?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


List all hazards (e.g., "Toxic," "Halogenated Organic").[7]

Segregation and Storage:

Place the labeled container in a designated waste accumulation area for potent

compounds.

Ensure this waste is segregated and stored according to your institution's EHS guidelines.

Waste Pickup: Arrange for disposal through your institution's EHS department. Do not

attempt to dispose of the solid compound via standard trash or drains.

Part 2: Disposal of YAP-TEAD-IN-2 in Solution (e.g., DMSO)

Waste Stream Identification: Solutions of YAP-TEAD-IN-2 must be disposed of as

halogenated organic waste. Do not mix this waste with non-halogenated solvent waste, as

this increases disposal costs and complexity.[8][9]

Waste Collection Container:

Obtain a designated waste container for halogenated organic liquids. This container must

be in good condition, made of a compatible material, and have a secure, tight-fitting lid.

[10]

Label the container with a "Hazardous Waste" tag before adding any waste.[10]

Transferring Waste:

Perform all waste transfers inside a chemical fume hood.

Carefully pour the YAP-TEAD-IN-2 solution into the designated halogenated waste

container.

Securely close the container lid immediately after adding the waste.[7]

Updating Waste Log:

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 8 Tech Support

https://campusoperations.temple.edu/sites/campusoperations/files/documents/EHRS/Waste_Management/Halogenated%20Solvents%20In%20Labs.pdf
https://www.benchchem.com/product/b14076515?utm_src=pdf-body
https://www.benchchem.com/product/b14076515?utm_src=pdf-body
https://ehs.cornell.edu/book/export/html/1312
https://www.bucknell.edu/sites/default/files/offices_resources/environmental_health_safety/hazardouswastesegregation.pdf
https://braun.matse.illinois.edu/files/2018/02/Halogenated-Organic-Liquids.pdf
https://braun.matse.illinois.edu/files/2018/02/Halogenated-Organic-Liquids.pdf
https://www.benchchem.com/product/b14076515?utm_src=pdf-body
https://campusoperations.temple.edu/sites/campusoperations/files/documents/EHRS/Waste_Management/Halogenated%20Solvents%20In%20Labs.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b14076515?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


On the hazardous waste tag or an accompanying log sheet, record the chemical name

("YAP-TEAD-IN-2") and the solvent ("Dimethyl Sulfoxide" or "DMSO").

Provide an accurate estimate of the volume of the solution and the concentration or mass

of the YAP-TEAD-IN-2 added.[9]

Storage and Disposal:

Store the sealed waste container in a designated Satellite Accumulation Area, within

secondary containment if required.[7]

Once the container is nearly full (approximately 75%), arrange for its collection by your

institution's EHS department.[7]

Crucially, never dispose of YAP-TEAD-IN-2 solutions down the sink.[8][11]

Disposal Workflow Diagram
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YAP-TEAD-IN-2 Disposal Workflow

Identify YAP-TEAD-IN-2 Waste

Is the waste solid or in solution?

Solid (Neat) Compound

Solid

Liquid (in Solvent, e.g., DMSO)

Liquid

Label container with:
- 'Hazardous Waste'

- Chemical Name
- Hazards (Toxic, Halogenated)

Use designated 'Halogenated Organic Waste' container.
Label with contents (YAP-TEAD-IN-2, Solvent) and volumes.

Store in designated Satellite
Accumulation Area (SAA)

Contact EHS for Pickup

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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